Cas no 344299-43-0 (Phosphocholine-d9 Chloride Calcium Salt)

• Product Name: Phosphocholine-d9 Chloride Calcium Salt
• CAS No: 344299-43-0
• MF: C₅H₁₃CaClNO₄P
• MW: 266.721235990524
• CID: 1059945
• PubChem ID: 71751655
• Update Time: 2025-10-20

Phosphocholine-d9 Chloride Calcium Salt Chemical and Physical Properties

Names and Identifiers

• Phosphocholine-d9 Chloride Calcium Salt
• Phosphocholine-d9 Ch
• calcium,2-[tris(trideuteriomethyl)azaniumyl]ethyl phosphate,chloride
• J-019597
• Calcium chloride 2-{tris[(~2~H_3_)methyl]azaniumyl}ethyl phosphate (1/1/1)
• Phoscholin-d9
• HY-B2233AS
• Epafosforil-d9
• 344299-43-0
• D98025
• PHOSPHORYL CHOLINE-D9 CHLORIDE CALCIUM SALT (N,N,N-TRIMETHYL-D9)
• Phosphorylcholine-(trimethyl-d9) chloride calcium salt, 98 atom % D, 98% (CP)
• Fosfocolina-d9
• DTXSID70858313
• calcium;2-[tris(trideuteriomethyl)azaniumyl]ethyl phosphate;chloride
• CS-0255749
• Calcium phosphorylcholine-d9 (chloride)

• Inchi： 1S/C5H14NO4P.Ca.ClH/c1-6(2,3)4-5-10-11(7,8)9;;/h4-5H2,1-3H3,(H-,7,8,9);;1H/q;+2;/p-2/i1D3,2D3,3D3;;
• InChI Key： ICVPTJCCKTXCDT-VIVYLVLJSA-L
• SMILES： [Ca+2].[Cl-].P(=O)([O-])([O-])OCC[N+](C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 256.99000
• Monoisotopic Mass: 266.0461542g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• PSA: 82.23000
• LogP: -2.31770

Additional information on Phosphocholine-d9 Chloride Calcium Salt

Comprehensive Analysis of Phosphocholine-d9 Chloride Calcium Salt (CAS No. 344299-43-0): Applications and Innovations

In the realm of biochemical research and pharmaceutical development, Phosphocholine-d9 Chloride Calcium Salt (CAS No. 344299-43-0) has emerged as a pivotal compound due to its unique isotopic labeling and structural properties. This deuterated derivative of phosphocholine is widely utilized in NMR spectroscopy, lipid metabolism studies, and drug discovery, offering researchers unparalleled insights into molecular interactions. The incorporation of nine deuterium atoms (d9) enhances its utility in tracing metabolic pathways, making it indispensable for cutting-edge research.

The growing demand for isotopically labeled compounds like Phosphocholine-d9 Chloride Calcium Salt reflects broader trends in precision medicine and personalized therapeutics. As scientists delve deeper into cellular signaling and membrane biology, this compound serves as a critical tool for elucidating mechanisms underlying diseases such as cancer and neurodegenerative disorders. Its calcium salt form further improves solubility, facilitating in vitro and in vivo applications.

One of the most frequently searched questions in this domain is: "How does deuterium labeling improve drug development?" The answer lies in the kinetic isotope effect (KIE), where deuterium's heavier mass slows metabolic degradation, thereby extending the half-life of target molecules. Phosphocholine-d9 Chloride Calcium Salt exemplifies this advantage, enabling researchers to track phospholipid dynamics with higher resolution—a topic gaining traction in AI-driven drug design platforms.

From an industrial perspective, the synthesis of CAS 344299-43-0 adheres to stringent Good Manufacturing Practices (GMP), ensuring consistency for diagnostic reagent production. Recent publications highlight its role in biomarker discovery, particularly in cardiovascular and autoimmune diseases. Additionally, its compatibility with mass spectrometry techniques aligns with the rising adoption of multi-omics approaches in translational research.

Environmental and safety considerations are also paramount. Unlike non-deuterated analogs, Phosphocholine-d9 Chloride Calcium Salt exhibits minimal ecological impact due to its trace-level usage in experiments. This aligns with global initiatives promoting green chemistry and sustainable lab practices—a hot topic among academic and industrial stakeholders.

Looking ahead, innovations in deuterated phospholipids are expected to accelerate, driven by advancements in cryo-EM and structural biology. As CAS 344299-43-0 continues to enable breakthroughs, its integration with machine learning algorithms for predictive modeling represents the next frontier. Researchers and manufacturers alike must stay abreast of these developments to harness the full potential of this remarkable compound.